Cas no 23373-38-8 (Benzenesulfonic acid,2-methyl-, methyl ester)
23373-38-8 structure
Product Name:Benzenesulfonic acid,2-methyl-, methyl ester
CAS No:23373-38-8
MF:C8H10O3S
MW:186.228201389313
CID:276061
PubChem ID:90076
Update Time:2025-04-19
Benzenesulfonic acid,2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,2-methyl-, methyl ester
- Methyl 2-methylbenzenesulfonate
- Methyl o-toluenesulfonate
- o-Toluenesulfonicacid, methyl ester (6CI,8CI)
- SCHEMBL260819
- 2-Methylbenzenesulfonic acid, methyl ester
- W-110741
- NS00047564
- DTXSID9066885
- Benzenesulfonic acid, 2-methyl-, methyl ester
- Methyl 2-methylbenzenesulfonate #
- 23373-38-8
- Benzenesulfonic acid, methyl-, methyl ester
-
- Inchi: 1S/C8H10O3S/c1-7-5-3-4-6-8(7)12(9,10)11-2/h3-6H,1-2H3
- InChI Key: AXCVRQKOVCRCIX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C)(=O)(=O)OC
Computed Properties
- Exact Mass: 186.035
- Monoisotopic Mass: 186.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 51.8A^2
Experimental Properties
- Density: 1.41
- Boiling Point: 289.2°Cat760mmHg
- Flash Point: > 150ºC
- Refractive Index: 1.534
- PSA: 51.75000
- LogP: 2.41090
Benzenesulfonic acid,2-methyl-, methyl ester Related Literature
-
Roberta J. Worthington,Adam P. O'Rourke,Jordi Morral,T. H. Samuel Tan,Jason Micklefield Org. Biomol. Chem. 2007 5 249
-
Joseph P. Michael Nat. Prod. Rep. 2007 24 191
-
T. H. Samuel Tan,Roberta J. Worthington,Robin G. Pritchard,Jordi Morral,Jason Micklefield Org. Biomol. Chem. 2007 5 239
23373-38-8 (Benzenesulfonic acid,2-methyl-, methyl ester) Related Products
- 80-48-8(methyl 4-methylbenzene-1-sulfonate)
- 28804-47-9(Methyl toluenesulfonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent